Cas no 50826-72-7 (3-(Acetylthio)-2-[(acetylthio)methyl]propanoic acid)

• Product Name: 3-(Acetylthio)-2-[(acetylthio)methyl]propanoic acid
• CAS No: 50826-72-7
• MF: C₈H₁₂O₄S₂
• MW: 236.308480262756
• MDL: MFCD30748017
• CID: 2829501
• Update Time: 2025-11-01

3-(Acetylthio)-2-[(acetylthio)methyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Acetylthio)-2-[(acetylthio)methyl]propanoic acid

• MDL： MFCD30748017
• Inchi： 1S/C8H12O4S2/c1-5(9)13-3-7(8(11)12)4-14-6(2)10/h7H,3-4H2,1-2H3,(H,11,12)
• InChI Key： JHFBRMLJWPWYEX-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(C(=O)O)CSC(C)=O

Additional information on 3-(Acetylthio)-2-[(acetylthio)methyl]propanoic acid

Introduction to 3-(Acetylthio)-2-[(acetylthio)methyl]propanoic acid (CAS No. 50826-72-7)

3-(Acetylthio)-2-[(acetylthio)methyl]propanoic acid, identified by its Chemical Abstracts Service (CAS) number 50826-72-7, is a compound of significant interest in the field of medicinal chemistry and biochemical research. This molecule, featuring a unique structural framework with both acetylthio and methyl substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s distinct chemical properties make it a valuable scaffold for further derivatization and exploration in drug discovery pipelines.

The structural motif of 3-(Acetylthio)-2-[(acetylthio)methyl]propanoic acid consists of a propanoic acid backbone, modified at the α-carbon with an (acetylthio)methyl group and at the carboxyl terminus with an acetylthio moiety. This configuration introduces multiple reactive sites, making the compound a versatile intermediate in organic synthesis. The presence of sulfur-containing functional groups enhances its reactivity, enabling various chemical transformations that could lead to the synthesis of bioactive molecules.

In recent years, there has been growing interest in sulfur-containing compounds due to their broad spectrum of biological activities. Sulfur atoms are known to play a crucial role in the structure and function of many natural products and pharmacologically active agents. The acetylthio group, in particular, has been explored in the development of antimicrobial, anti-inflammatory, and anticancer agents. Its ability to form stable complexes with metal ions and participate in redox reactions further underscores its potential utility in medicinal chemistry.

Current research indicates that derivatives of 3-(Acetylthio)-2-[(acetylthio)methyl]propanoic acid may exhibit promising pharmacological properties. For instance, studies have demonstrated that structurally similar compounds can modulate enzyme activity and interfere with pathogenic pathways. The compound’s dual functionality allows for selective interactions with biological targets, which is a key consideration in drug design. By leveraging computational modeling and high-throughput screening techniques, researchers are identifying novel analogs with enhanced potency and reduced toxicity.

The synthesis of 3-(Acetylthio)-2-[(acetylthio)methyl]propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the desired molecular framework efficiently. These techniques not only improve yield but also enable the introduction of additional functional groups for further derivatization.

One notable application of this compound is in the field of protease inhibition. Proteases are enzymes that play critical roles in various physiological processes, including signal transduction and protein degradation. Inhibiting specific proteases has been a successful strategy in treating diseases such as cancer, inflammation, and viral infections. The structural features of 3-(Acetylthio)-2-[(acetylthio)methyl]propanoic acid make it a potential lead compound for designing protease inhibitors with high selectivity and efficacy.

Another area where this compound shows promise is in immunomodulatory therapy. Immune responses are tightly regulated by a network of signaling molecules and enzymes. Compounds that can modulate these pathways have potential therapeutic value in autoimmune diseases and cancer immunotherapy. Preliminary studies suggest that derivatives of 3-(Acetylthio)-2-[(acetylthio)methyl]propanoic acid may interact with immune cells and influence cytokine production, thereby modulating immune function.

The role of computational chemistry in optimizing the pharmacological properties of 3-(Acetylthio)-2-[(acetylthio)methyl]propanoic acid cannot be overstated. Molecular docking simulations and quantum mechanical calculations help researchers predict binding affinities, metabolic stability, and toxicological profiles before experimental validation. These computational tools accelerate the drug discovery process by allowing rapid screening of large libraries of compounds.

In conclusion, 3-(Acetylthio)-2-[(acetylthio)methyl]propanoic acid (CAS No. 50826-72-7) represents a fascinating molecule with diverse applications in medicinal chemistry. Its unique structural features and biological activities position it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for sulfur-containing compounds, the potential uses of this compound are likely to expand further.